Cas no 1803583-67-6 (4-(2-Methylphenyl)methylpiperidin-4-ol Hydrochloride)

• Product Name: 4-(2-Methylphenyl)methylpiperidin-4-ol Hydrochloride
• CAS No: 1803583-67-6
• MF: C₁₃H₂₀ClNO
• MW: 241.757002830505
• CID: 4616199
• PubChem ID: 91647614
• Update Time: 2025-05-23

4-(2-Methylphenyl)methylpiperidin-4-ol Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(2-methylphenyl)methyl]piperidin-4-ol hydrochloride
• 4-(2-Methylphenyl)methylpiperidin-4-ol Hydrochloride

• Inchi： 1S/C13H19NO.ClH/c1-11-4-2-3-5-12(11)10-13(15)6-8-14-9-7-13;/h2-5,14-15H,6-10H2,1H3;1H
• InChI Key： SRGLUGWHLACLRM-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1C)C1(CCNCC1)O.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 4-(2-Methylphenyl)methylpiperidin-4-ol Hydrochloride

4-(2-Methylphenyl)methylpiperidin-4-ol Hydrochloride: A Comprehensive Overview

4-(2-Methylphenyl)methylpiperidin-4-ol Hydrochloride, also known by its CAS number 1803583-67-6, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a hydrochloride salt of a piperidine derivative, which belongs to the broader class of heterocyclic compounds. The structure of this molecule is characterized by a piperidine ring substituted with a 2-methylphenyl group and a hydroxyl group at the 4-position, making it a unique entity within its chemical family.

The synthesis of 4-(2-Methylphenyl)methylpiperidin-4-ol Hydrochloride involves a series of well-established organic reactions, including nucleophilic substitution, ring-closing metathesis, and acid-base neutralization. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound, which is crucial for its potential applications in drug development and material science. Researchers have explored various synthetic pathways to optimize yield and purity, with particular emphasis on minimizing environmental impact and cost.

In terms of pharmacological properties, 4-(2-Methylphenyl)methylpiperidin-4-ol Hydrochloride has shown promising activity in preclinical studies. It exhibits selective binding to certain G-protein coupled receptors (GPCRs), which are critical targets in the treatment of neurological disorders such as anxiety, depression, and pain. Recent studies have highlighted its potential as a modulator of the serotoninergic system, suggesting its role in mood regulation and stress response. Additionally, this compound has demonstrated anti-inflammatory properties, making it a candidate for therapies targeting chronic inflammatory diseases.

The structural uniqueness of 1803583-67-6 lies in its piperidine ring system, which provides a rigid framework for molecular interactions. The presence of the 2-methylphenyl group introduces steric and electronic effects that influence the compound's bioavailability and receptor binding affinity. Computational modeling studies have revealed that the hydroxyl group at the 4-position plays a pivotal role in hydrogen bonding interactions, which are essential for its pharmacological activity.

From an industrial perspective, 4-(2-Methylphenyl)methylpiperidin-4-ol Hydrochloride has potential applications beyond pharmaceuticals. Its ability to form stable complexes with metal ions makes it a candidate for use in catalysis and materials science. Recent research has explored its role as a ligand in transition metal-catalyzed reactions, where it has shown enhanced catalytic efficiency compared to traditional ligands.

In conclusion, 4-(2-Methylphenyl)methylpiperidin-4-ol Hydrochloride, with its CAS number 1803583-67-6, represents a versatile chemical entity with diverse applications across multiple disciplines. Its unique structure, coupled with promising pharmacological properties, positions it as a valuable tool in drug discovery and materials development. Continued research into its synthesis, mechanism of action, and applications will undoubtedly unlock new opportunities for this intriguing compound.